Cas no 1806053-87-1 (3,5-Bis(trifluoromethyl)-4-iodobenzamide)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzamide
• CAS No: 1806053-87-1
• MF: C₉H₄F₆INO
• MW: 383.029055595398
• CID: 4964901
• Update Time: 2025-06-26

3,5-Bis(trifluoromethyl)-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzamide

• Inchi： 1S/C9H4F6INO/c10-8(11,12)4-1-3(7(17)18)2-5(6(4)16)9(13,14)15/h1-2H,(H2,17,18)
• InChI Key： AJTGBOQZGFNGLM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(N)=O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 382.92418 g/mol
• Monoisotopic Mass: 382.92418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 383.03

Additional information on 3,5-Bis(trifluoromethyl)-4-iodobenzamide

3,5-Bis(trifluoromethyl)-4-iodobenzamide: A Comprehensive Overview

The compound with CAS No. 1806053-87-1, commonly referred to as 3,5-Bis(trifluoromethyl)-4-iodobenzamide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of benzamide, featuring two trifluoromethyl groups at the 3 and 5 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic compounds. The presence of these groups in 3,5-Bis(trifluoromethyl)-4-iodobenzamide significantly enhances its stability and reactivity. Additionally, the iodine atom at the 4 position serves as a versatile functional group, enabling further chemical transformations such as nucleophilic substitution or coupling reactions. These features make this compound a promising candidate for use in drug discovery, materials science, and advanced organic synthesis.

One of the most notable applications of 3,5-Bis(trifluoromethyl)-4-iodobenzamide lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have exploited its reactivity to construct complex molecular frameworks with high precision. For instance, recent advancements in medicinal chemistry have demonstrated the utility of this compound in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The trifluoromethyl groups contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins effectively.

In addition to its role in drug discovery, 3,5-Bis(trifluoromethyl)-4-iodobenzamide has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its ability to act as a charge transport layer in organic photovoltaic devices, where its stability under thermal and photochemical conditions is highly advantageous.

The synthesis of 3,5-Bis(trifluoromethyl)-4-iodobenzamide involves a multi-step process that typically begins with the preparation of the corresponding benzoyl chloride derivative. Subsequent substitution reactions introduce the trifluoromethyl groups and iodine atom at their respective positions. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced purification techniques such as column chromatography and recrystallization are often employed to isolate the compound in its purest form.

From an environmental standpoint, 3,5-Bis(trifluoromethyl)-4-iodobenzamide exhibits favorable degradation characteristics under aerobic conditions. This makes it suitable for large-scale production processes without posing significant risks to ecological systems. Furthermore, its compatibility with various solvents and reagents facilitates its use in diverse chemical reactions.

In conclusion, 3,5-Bis(trifluoromethyl)-4-iodobenzamide (CAS No. 1806053-87-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of substituents provides researchers with a powerful tool for exploring new chemical frontiers. As ongoing research continues to uncover novel uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.